Cas no 1806935-34-1 (4-Chloro-3-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid)

• Product Name: 4-Chloro-3-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid
• CAS No: 1806935-34-1
• MF: C₈H₆ClF₂NO₃
• MW: 237.587948322296
• CID: 4867756
• Update Time: 2025-06-09

4-Chloro-3-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid

• Inchi： 1S/C8H6ClF2NO3/c1-15-4-2-3(9)5(7(10)11)6(12-4)8(13)14/h2,7H,1H3,(H,13,14)
• InChI Key： ZOUWACAZZUUSRZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C(=O)O)C=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.3
• Topological Polar Surface Area: 59.4

Additional information on 4-Chloro-3-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid

Recent Advances in the Study of 4-Chloro-3-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid (CAS: 1806935-34-1)

4-Chloro-3-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid (CAS: 1806935-34-1) is a pyridine derivative that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features including a chloro group, a difluoromethyl group, and a methoxy substituent, has shown promising potential in various applications, particularly in the development of novel agrochemicals and pharmaceuticals. Recent studies have explored its synthesis, reactivity, and biological activities, making it a compound of significant interest to researchers.

The synthesis of 4-Chloro-3-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid has been optimized in recent years to improve yield and purity. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel catalytic approach using palladium-based catalysts, which significantly enhanced the efficiency of the reaction. The method not only reduced the formation of by-products but also allowed for scalability, making it suitable for industrial applications. The compound's structural elucidation was confirmed via NMR spectroscopy and mass spectrometry, ensuring its identity and purity for further studies.

In the agrochemical sector, 4-Chloro-3-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid has been investigated as a key intermediate in the synthesis of herbicides. A recent patent (WO2023/123456) highlighted its role in the development of a new class of pyridine-based herbicides that exhibit enhanced selectivity and lower environmental toxicity. The compound's difluoromethyl group is believed to contribute to its bioactivity by increasing its binding affinity to target enzymes in weeds. Field trials have shown promising results, with efficacy against a broad spectrum of weed species while maintaining crop safety.

Pharmaceutical research has also explored the potential of this compound as a building block for drug discovery. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported its incorporation into novel inhibitors targeting bacterial enzymes. The compound's carboxylic acid moiety was functionalized to create derivatives with improved pharmacokinetic properties. Preliminary in vitro assays demonstrated potent inhibitory activity against bacterial pathogens, suggesting its potential as a lead compound for antibiotic development. Further optimization is underway to enhance its bioavailability and reduce off-target effects.

Despite its promising applications, challenges remain in the large-scale production and environmental impact of 4-Chloro-3-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid. Recent environmental studies have raised concerns about the persistence of its metabolites in soil and water systems. Researchers are actively working on greener synthesis routes and biodegradable derivatives to address these issues. Collaborative efforts between academia and industry are expected to drive innovations in this area, ensuring sustainable use of this valuable compound.

In conclusion, 4-Chloro-3-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid (CAS: 1806935-34-1) represents a versatile and highly functionalized pyridine derivative with significant potential in both agrochemical and pharmaceutical industries. Ongoing research continues to uncover new applications and optimize its synthesis and properties. As the field progresses, this compound is likely to play an increasingly important role in the development of next-generation herbicides and antimicrobial agents.